Cas no 89358-59-8 (Phosphine oxide, (1-cyclopenten-1-ylmethyl)diphenyl-)
89358-59-8 structure
Product Name:Phosphine oxide, (1-cyclopenten-1-ylmethyl)diphenyl-
CAS No:89358-59-8
MF:C18H19OP
MW:282.316625833511
CID:603253
PubChem ID:13202535
Update Time:2025-04-19
Phosphine oxide, (1-cyclopenten-1-ylmethyl)diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- Phosphine oxide, (1-cyclopenten-1-ylmethyl)diphenyl-
- [cyclopenten-1-ylmethyl(phenyl)phosphoryl]benzene
- 89358-59-8
- DTXSID70527193
- [(Cyclopent-1-en-1-yl)methyl](oxo)diphenyl-lambda~5~-phosphane
-
- Inchi: 1S/C18H19OP/c19-20(15-16-9-7-8-10-16,17-11-3-1-4-12-17)18-13-5-2-6-14-18/h1-6,9,11-14H,7-8,10,15H2
- InChI Key: UNJQAVRQQVJODE-UHFFFAOYSA-N
- SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(CC1=CCCC1)=O
Computed Properties
- Exact Mass: 282.117352223g/mol
- Monoisotopic Mass: 282.117352223g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1Ų
Phosphine oxide, (1-cyclopenten-1-ylmethyl)diphenyl- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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